Cas no 879348-16-0 (N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-2-phenylethene-1-sulfonamide)

• Product Name: N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-2-phenylethene-1-sulfonamide
• CAS No: 879348-16-0
• MF: C₁₉H₁₈N₂O₃S₂
• MW: 386.487822055817
• CID: 5882466
• PubChem ID: 9330139
• Update Time: 2025-06-26

N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-2-phenylethene-1-sulfonamide
• Z45555360
• 879348-16-0
• EN300-26607654

• Inchi： 1S/C19H18N2O3S2/c1-14-18(16-8-10-17(24-2)11-9-16)20-19(25-14)21-26(22,23)13-12-15-6-4-3-5-7-15/h3-13H,1-2H3,(H,20,21)/b13-12+
• InChI Key： IIYCBXJUISANQZ-OUKQBFOZSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC1=NC(=C(C)S1)C1C=CC(=CC=1)OC)(=O)=O

Computed Properties

• Exact Mass: 386.07588479g/mol
• Monoisotopic Mass: 386.07588479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-2-phenylethene-1-sulfonamide

Comprehensive Overview of N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-2-phenylethene-1-sulfonamide (CAS No. 879348-16-0)

The compound N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-2-phenylethene-1-sulfonamide (CAS No. 879348-16-0) is a sulfonamide derivative with a unique thiazole core structure. This molecule has garnered significant attention in medicinal chemistry and pharmaceutical research due to its potential applications in drug discovery and therapeutic development. The presence of both methoxyphenyl and phenylethene moieties enhances its bioactivity, making it a promising candidate for further study.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of sulfonamide-based compounds like N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-2-phenylethene-1-sulfonamide. Researchers are increasingly leveraging machine learning and molecular docking techniques to predict its binding affinity and pharmacokinetic properties. This aligns with the growing demand for precision medicine and targeted therapies, which are among the most searched topics in biomedical research today.

The thiazole ring in this compound is particularly noteworthy, as it is a common scaffold in many FDA-approved drugs. Its incorporation into N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-2-phenylethene-1-sulfonamide suggests potential anti-inflammatory, antimicrobial, or even anticancer properties. These attributes make it a hot topic in academic publications and patent filings, with many researchers exploring its structure-activity relationships (SAR).

From a synthetic chemistry perspective, the preparation of N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-2-phenylethene-1-sulfonamide involves multi-step organic synthesis, often requiring palladium-catalyzed cross-coupling reactions and sulfonylation steps. These methods are frequently discussed in organic chemistry forums and research papers, reflecting the compound's relevance in modern chemical synthesis.

In conclusion, N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-2-phenylethene-1-sulfonamide (CAS No. 879348-16-0) represents a fascinating area of study at the intersection of medicinal chemistry, drug design, and computational biology. Its potential applications in therapeutics and biomolecular research make it a compound worth watching in the coming years.